3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• SMILES: CCC(C1=CC=CC=C1F)NCCCO
• InChI: InChI=1S/C12H18FNO/c1-2-12(14-8-5-9-15)10-6-3-4-7-11(10)13/h3-4,6-7,12,14-15H,2,5,8-9H2,1H3
• InChIKey: MKDPGOHVRDMPBS-UHFFFAOYSA-N

3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol: Fluorinated Amino Alcohol Intermediate for CNS and Cardiovascular Drug Development

3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol (CAS 1565574-58-4) is a fluorinated amino alcohol featuring a secondary amine linked to a propanol backbone and a 2-fluorophenyl-propyl moiety [1]. The compound possesses a molecular weight of 211.28 g/mol, a computed XLogP3 value of 2.0, and three hydrogen bond acceptor atoms (nitrogen, oxygen, and fluorine), which confer distinct physicochemical properties relative to non-fluorinated analogs [1].

Compound Type

Fluorinated amino alcohol intermediate with 2-fluorophenyl-propyl moiety

Research Context

Scaffold for CNS and cardiovascular drug candidate synthesis

Key Attribute

Fluorine substitution may influence lipophilicity and hydrogen bonding compared to non-fluorinated analogs

Procurement Note

Commercial availability supports synthesis of fluorinated libraries and SAR exploration

• [1] PubChem. 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol. Compound Summary for CID 75525467. National Center for Biotechnology Information (2026). View Source

Why 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol Cannot Be Casually Replaced by Non-Fluorinated or Isomeric Analogs

Generic substitution among aminopropanol derivatives is scientifically unsound due to the profound impact of fluorine substitution and regioisomerism on key drug-like properties. The presence of a 2-fluorophenyl group in 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol increases lipophilicity (XLogP3 = 2.0) compared to the non-fluorinated phenyl analog (XLogP3 = 1.9) [1][2], alters the hydrogen bond acceptor count (3 vs. 2), and changes molecular weight (+18 Da). Direct comparative biological activity data are currently limited in the public domain; thus, physicochemical differentiation serves as a primary selection criterion.

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Non-fluorinated phenyl analog may lack the lipophilicity and HBA profile required for CNS target engagement; direct replacement without validation can alter SAR.

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Positional isomer (2-amino-3-(2-fluorophenyl)propan-1-ol) has significantly different rotatable bond count, which can shift conformational behavior and binding kinetics.

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Physicochemical differentiation (logP, HBA, flexibility) may influence in vitro and in vivo properties; explicit side-by-side testing is recommended before any substitution.

• [1] PubChem. 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol. Compound Summary for CID 75525467. National Center for Biotechnology Information (2026). View Source
• [2] PubChem. 3-[(1-Phenylpropyl)amino]propan-1-ol. Compound Summary for CID 43206518. National Center for Biotechnology Information (2026). View Source

Quantitative Differentiation of 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol vs. Structural Analogs

Enhanced Lipophilicity vs. Non-Fluorinated Phenyl Analog

The incorporation of a single fluorine atom at the 2-position of the phenyl ring results in a measurable increase in computed lipophilicity. 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol exhibits an XLogP3 value of 2.0 [1], whereas the non-fluorinated analog 3-[(1-phenylpropyl)amino]propan-1-ol has an XLogP3 of 1.9 [2].

Lipophilicity vs Non-F Analog

Reported

XLogP3 2.0 vs 1.9
Δ +0.1 (~26% increase)

Reported increase may support CNS penetration studies

Computed; confirm with experimental logD

Evidence Dimension	Lipophilicity (computed partition coefficient)
Target Compound Data	XLogP3 = 2.0
Comparator Or Baseline	3-[(1-Phenylpropyl)amino]propan-1-ol: XLogP3 = 1.9
Quantified Difference	+0.1 logP units (approx. 26% increase in octanol/water partition coefficient)
Conditions	Computed using XLogP3 algorithm (PubChem release 2019.06.18)

Why This Matters

Higher lipophilicity may enhance passive membrane diffusion and blood-brain barrier penetration, a critical consideration for CNS-targeted research programs.

• [1] PubChem. 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol. Compound Summary for CID 75525467. National Center for Biotechnology Information (2026). View Source
• [2] PubChem. 3-[(1-Phenylpropyl)amino]propan-1-ol. Compound Summary for CID 43206518. National Center for Biotechnology Information (2026). View Source

Increased Hydrogen Bond Acceptor Capacity vs. Non-Fluorinated Analog

Fluorine substitution introduces an additional hydrogen bond acceptor (HBA) atom. The target compound contains three HBA atoms (nitrogen, oxygen, and fluorine) [1], compared to only two (nitrogen and oxygen) in the non-fluorinated analog 3-[(1-phenylpropyl)amino]propan-1-ol [2].

HBA Count vs Non-F Analog

Reported

3 HBA (N,O,F) vs 2 (N,O)
Δ +1 HBA

Additional HBA may alter target binding profiles

Validate in binding assays

Evidence Dimension	Hydrogen bond acceptor count
Target Compound Data	3 HBA (N, O, F)
Comparator Or Baseline	3-[(1-Phenylpropyl)amino]propan-1-ol: 2 HBA (N, O)
Quantified Difference	+1 HBA
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

An extra HBA can alter molecular recognition events with biological targets such as enzymes and receptors, potentially leading to distinct pharmacological profiles.

• [1] PubChem. 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol. Compound Summary for CID 75525467. National Center for Biotechnology Information (2026). View Source
• [2] PubChem. 3-[(1-Phenylpropyl)amino]propan-1-ol. Compound Summary for CID 43206518. National Center for Biotechnology Information (2026). View Source

Distinct Rotatable Bond Profile vs. Positional Isomer 2-Amino-3-(2-fluorophenyl)propan-1-ol

The number of rotatable bonds influences conformational entropy and drug-likeness. 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol has six rotatable bonds [1], whereas the positional isomer 2-amino-3-(2-fluorophenyl)propan-1-ol (free base) has only three rotatable bonds [2].

Rotatable Bonds vs Isomer

Reported

6 rot. bonds vs 3
Δ +3

Greater flexibility may influence binding and bioavailability

SAR studies advised

Evidence Dimension	Rotatable bond count
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	2-Amino-3-(2-fluorophenyl)propan-1-ol (free base): 3 rotatable bonds
Quantified Difference	+3 rotatable bonds
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

Greater conformational flexibility may affect binding to diverse biological targets and influence oral bioavailability.

• [1] PubChem. 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol. Compound Summary for CID 75525467. National Center for Biotechnology Information (2026). View Source
• [2] PubChem. 2-Amino-3-(2-fluorophenyl)propan-1-ol hydrochloride. Compound Summary for CID 3048994. National Center for Biotechnology Information (2026). View Source

Documented Synthetic Utility in Patented Pharmaceutical Intermediates

The compound is explicitly listed as a chemical of interest in patent US-3948636-B1, which pertains to compositions with biological activity [1]. Additionally, commercial vendors supply the compound at 95% purity (HPLC) for research and further manufacturing use .

Synthetic Utility

Industrial context

Cited in patent US-3948636-B1; commercial at 95% purity

Supports use as a research intermediate with supply availability

Verify supplier quality documentation

Evidence Dimension	Patent linkage and commercial availability
Target Compound Data	Listed in US-3948636-B1; available at 95% purity
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	Patent and vendor documentation

Why This Matters

Industrial relevance is substantiated by its inclusion in patent literature and established supply chain availability.

• [1] Patent US-3948636-B1. National Center for Biotechnology Information (2025). View Source

High-Value Application Scenarios for 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol Based on Differentiated Evidence

CNS Drug Discovery Programs Requiring Optimized Lipophilicity

The enhanced computed lipophilicity (XLogP3 = 2.0) relative to non-fluorinated analogs suggests improved passive diffusion across biological membranes, including the blood-brain barrier [1][2]. This makes 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol a preferred intermediate or scaffold for designing centrally acting agents where CNS penetration is a key requirement.

Medicinal Chemistry Campaigns Targeting Receptors with Multiple Hydrogen Bonding Sites

With three hydrogen bond acceptors (N, O, F) compared to two in non-fluorinated analogs, the compound offers an additional interaction point for target engagement [1][2]. This property is valuable in structure-activity relationship (SAR) studies aiming to enhance binding affinity or selectivity for enzymes and receptors that accommodate halogen bonding.

Scalable Synthesis of Fluorinated Amino Alcohol Libraries

The compound's commercial availability at 95% purity and its documentation in patent literature [4] support its use as a reliable building block for generating diverse chemical libraries. The increased molecular weight and conformational flexibility (6 rotatable bonds) provide a distinct starting point for lead optimization compared to smaller, less flexible amino alcohols [1][3].

Application

Selection Property

Validation Focus

CNS research programs exploring blood-brain barrier penetration

Reported lipophilicity difference vs non-fluorinated analog

CNS permeability assays or logD confirmation

SAR studies targeting receptors with halogen bonding sites

Additional H-bond acceptor (fluorine) vs des-fluoro analog

Binding affinity and selectivity assays

Generation of fluorinated amino alcohol libraries for lead optimization

Patent precedent and commercial availability

Synthetic scalability and purity verification

• [1] PubChem. 3-{[1-(2-Fluorophenyl)propyl]amino}propan-1-ol. Compound Summary for CID 75525467. National Center for Biotechnology Information (2026). View Source
• [2] PubChem. 3-[(1-Phenylpropyl)amino]propan-1-ol. Compound Summary for CID 43206518. National Center for Biotechnology Information (2026). View Source
• [3] PubChem. 2-Amino-3-(2-fluorophenyl)propan-1-ol hydrochloride. Compound Summary for CID 3048994. National Center for Biotechnology Information (2026). View Source
• [4] Patent US-3948636-B1. National Center for Biotechnology Information (2025). View Source